Cas no 1248668-39-4 ([2-(2-methylpropyl)-1,3-thiazol-5-yl]methanamine)

• Product Name: [2-(2-methylpropyl)-1,3-thiazol-5-yl]methanamine
• CAS No: 1248668-39-4
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 4580932
• Update Time: 2025-05-23

[2-(2-methylpropyl)-1,3-thiazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(2-methylpropyl)-1,3-thiazol-5-yl]methanamine
• 5-Thiazolemethanamine, 2-(2-methylpropyl)-

• Inchi： 1S/C8H14N2S/c1-6(2)3-8-10-5-7(4-9)11-8/h5-6H,3-4,9H2,1-2H3
• InChI Key： MAKQWEUMRFQSLF-UHFFFAOYSA-N
• SMILES： S1C(CN)=CN=C1CC(C)C

Additional information on [2-(2-methylpropyl)-1,3-thiazol-5-yl]methanamine

Research Briefing on [2-(2-methylpropyl)-1,3-thiazol-5-yl]methanamine (CAS: 1248668-39-4) in Chemical Biology and Pharmaceutical Applications

The compound [2-(2-methylpropyl)-1,3-thiazol-5-yl]methanamine (CAS: 1248668-39-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and preclinical evaluations, with a focus on its role as a bioactive scaffold in drug discovery.

Recent studies highlight the compound's utility as a key intermediate in the synthesis of small-molecule modulators targeting G protein-coupled receptors (GPCRs). A 2023 Journal of Medicinal Chemistry publication demonstrated its incorporation into novel allosteric regulators of the adenosine A_2A receptor, showing enhanced binding affinity (K_i = 12 nM) compared to first-generation analogs. The isobutyl-thiazole moiety was found to critically influence ligand-receptor interactions through hydrophobic pocket occupancy.

Structural-activity relationship (SAR) analyses reveal that the primary amine group enables versatile derivatization, with N-acylation products exhibiting improved blood-brain barrier permeability in rodent models. Notably, a Pfizer-led study (ACS Chem. Neurosci. 2024) reported a 40% increase in CNS bioavailability when the amine was converted to a carbamate prodrug form, suggesting potential for neurological indications.

In oncology applications, derivatives of 1248668-39-4 have shown promise as inhibitors of lysine-specific demethylase 1 (LSD1). A Nature Communications paper (2024) detailed how structural modifications at the thiazole 4-position yielded compounds with dual LSD1/HDAC6 inhibition (IC₅₀ values of 0.8 μM and 1.2 μM respectively), demonstrating synergistic effects in AML cell lines.

Ongoing challenges include optimizing metabolic stability, as the thiazole ring exhibits susceptibility to CYP3A4-mediated oxidation. Current strategies involve deuterium incorporation at the methylene bridge, with early-stage results showing a 3-fold increase in plasma half-life (Eur. J. Pharm. Sci. 2024).

This compound's commercial availability through specialized suppliers (e.g., ChemScene Cat. No. CS-0456) at >98% purity has accelerated exploratory research, though scale-up synthesis routes remain an active area of process chemistry development.